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Compound of Interest

Compound Name:
1-Benzoylpiperidin-3-amine

hydrochloride

CAS No.: 1158607-76-1

Cat. No.: B1438425

Get Quote

Part 1: Executive Technical Summary
1-Benzoylpiperidin-3-amine hydrochloride (CAS: 1158607-76-1) is a privileged scaffold

intermediate used in the synthesis of bioactive small molecules.[1] Structurally, it consists of a

piperidine ring constrained by a benzoyl amide at the

position, with a reactive primary amine at the

position.[1]

Unlike the common 1-benzyl analog (used as a removable protecting group), the 1-benzoyl

moiety is typically a permanent structural feature intended to occupy hydrophobic pockets in

target proteins (e.g., GPCRs, Kinases, Serine Proteases).[1] The hydrochloride salt form

ensures stability and water solubility for easier handling during aqueous workups or biological

assays.[1]
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Property Specification

IUPAC Name
(3-Aminopiperidin-1-yl)(phenyl)methanone

hydrochloride

CAS Number 1158607-76-1

Molecular Formula

Molecular Weight 240.73 g/mol

Free Base MW 204.27 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in Water, DMSO, Methanol; Insoluble in

Hexanes, Et2O

Chirality
Available as Racemic, (R)-enantiomer, or (S)-

enantiomer

Part 2: Structural Logic & Pharmacophore Mapping
In drug design, this compound acts as a Constrained Diamine Scaffold.[1] The piperidine ring

imposes a specific vector angle between the hydrophobic benzoyl group and the polar amine,

distinct from flexible linear linkers.[1]

Pharmacophore Analysis
Benzoyl Group (Hydrophobic Domain): Acts as an aromatic anchor, engaging in

stacking or hydrophobic interactions within the binding pocket.[1] Being an amide, it is
metabolically stable compared to esters.[1]

Piperidine Ring (Scaffold): Provides a semi-rigid chair conformation.[1] The 1,3-substitution

pattern creates a non-linear geometry, often crucial for selectivity between receptor

subtypes.[1]

C3-Amine (Reactive Handle): The primary amine is the site of diversification.[1] It can be

converted into ureas, sulfonamides, or secondary amines to tune potency.[1] In the HCl salt

form, this amine is protonated (
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), providing high water solubility.[1]
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Figure 1: Pharmacophore segmentation of the 1-Benzoylpiperidin-3-amine scaffold.[1]

Part 3: Synthesis & Manufacturing Protocol
Direct benzoylation of 3-aminopiperidine is problematic due to competing nucleophilicity

between the secondary ring nitrogen (

) and the primary exocyclic amine (

).[1] A self-validating protocol requires an orthogonal protection strategy to ensure
regioselectivity.[1]

Validated Synthetic Route (Orthogonal Protection)
This route guarantees the benzoyl group attaches only to the ring nitrogen.[1]

Step 1: Protection (if starting from diamine) Use commercially available tert-butyl piperidin-3-

ylcarbamate (3-N-Boc-aminopiperidine) to bypass this step.[1]

Step 2: Regioselective Benzoylation

Reagents: 3-N-Boc-aminopiperidine (1.0 eq), Benzoyl Chloride (1.1 eq), Triethylamine (1.5

eq).[1]

Solvent: Dichloromethane (DCM) (Anhydrous).[1]

Conditions:

, 2-4 hours.[1]

Mechanism: The Boc group shields the C3-amine.[1] The
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piperidine nitrogen attacks the benzoyl chloride.[1]

Workup: Wash with

(removes unreacted amine), then

.[1] Dry organic layer (

).[1]

Step 3: Deprotection & Salt Formation

Reagents:

in Dioxane (5-10 eq).

Solvent: Dioxane or MeOH.[1]

Conditions:

, 1-2 hours.[1]

Observation: Evolution of

gas.[1] Product precipitates as the HCl salt.[1]

Isolation: Filtration and washing with Diethyl Ether (

) to remove organic impurities.[1]
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Figure 2: Orthogonal synthesis workflow ensuring regiochemical purity.

Part 4: Applications in Drug Discovery
Serine Protease Inhibitors
The 1-benzoylpiperidine moiety mimics the

or
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residues in peptide substrates.[1] The C3-amine can be coupled to electrophilic "warheads"
(e.g., boronic acids, nitriles) that covalently trap the enzyme's active site serine.[1]

Reference: Piperidine derivatives are frequent scaffolds in Factor Xa and Thrombin inhibitors

[1].[1]

GPCR Ligands (Dopamine/Serotonin)
The distance between the aromatic benzoyl ring and the basic amine nitrogen (approx. 5-7 Å)

allows this scaffold to span the orthosteric binding sites of monoamine receptors.[1]

Mechanism: The protonated amine interacts with the conserved Aspartate residue (e.g.,

Asp3.[1]32) in the GPCR transmembrane domain, while the benzoyl group engages

hydrophobic residues in the extracellular loop.[1]

Kinase Inhibitors
Used as a solvent-exposed tail.[1] The amine is often amidated with a hinge-binding

heterocycle.[1] The benzoyl group improves permeability by masking the polarity of the

piperidine nitrogen.[1]

Part 5: Handling, Stability & Safety
Stability Profile

Hygroscopicity: As a hydrochloride salt, the compound is hygroscopic. It must be stored in a

desiccator.[1]

Thermal Stability: Stable up to melting point (

dec). Avoid prolonged exposure to temperatures

in solution to prevent amide hydrolysis (though benzamides are generally robust).[1]

Chiral Integrity: If using the (R) or (S) enantiomer, avoid strong bases at high temperatures,

which could potentially cause racemization at the C3 center, although this is slow for

piperidines compared to alpha-amino ketones.[1]

Safety (SDS Summary)
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Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Handling: Wear nitrile gloves and safety glasses.[1] Use a fume hood when handling the fine

powder to avoid inhalation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzylpiperidin-3-amine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzylpiperidin-3-amine
https://www.calpaclab.com/1-benzoyl-3-piperidinamine-hydrochloride-95-purity-c12h17cln2o-5-grams/aab-aa00j1ur-5g?sku=AAB-AA00J1UR-5g
https://www.echemi.com/produce/pr2206131674-1-benzoylpiperidin-3-amine-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/41124880/
https://pubmed.ncbi.nlm.nih.gov/41124880/
https://pubmed.ncbi.nlm.nih.gov/41124880/
https://www.benchchem.com/product/b1438425/docs#technical-master-guide-1-benzoylpiperidin-3-amine-hydrochloride-1
https://www.benchchem.com/product/b1438425/docs#technical-master-guide-1-benzoylpiperidin-3-amine-hydrochloride-1
https://www.benchchem.com/product/b1438425/docs#technical-master-guide-1-benzoylpiperidin-3-amine-hydrochloride-1
https://www.benchchem.com/product/b1438425/docs#technical-master-guide-1-benzoylpiperidin-3-amine-hydrochloride-1
https://www.benchchem.com/product/b1438425?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1438425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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